Cas no 1261906-62-0 (4-(4-Methoxy-3-trifluoromethylphenyl)-2-methoxybenzoic acid)

• Product Name: 4-(4-Methoxy-3-trifluoromethylphenyl)-2-methoxybenzoic acid
• CAS No: 1261906-62-0
• MF: C₁₆H₁₃F₃O₄
• MW: 326.267235517502
• MDL: MFCD18322818
• CID: 2762610
• PubChem ID: 53228637
• Update Time: 2025-06-12

4-(4-Methoxy-3-trifluoromethylphenyl)-2-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 1261906-62-0
• 4-(4-Methoxy-3-trifluoromethylphenyl)-2-methoxybenzoic acid, 95%
• DTXSID90692170
• 4-(4-METHOXY-3-TRIFLUOROMETHYLPHENYL)-2-METHOXYBENZOIC ACID
• 3,4'-Dimethoxy-3'-(trifluoromethyl)[1,1'-biphenyl]-4-carboxylic acid
• MFCD18322818
• 4-(4-Methoxy-3-trifluoromethylphenyl)-2-methoxybenzoic acid

• MDL： MFCD18322818
• Inchi： 1S/C16H13F3O4/c1-22-13-6-4-9(7-12(13)16(17,18)19)10-3-5-11(15(20)21)14(8-10)23-2/h3-8H,1-2H3,(H,20,21)
• InChI Key： RCJITIDCSPQRJY-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC=C(C=1)C1C=CC(C(=O)O)=C(C=1)OC)OC)(F)F

Computed Properties

• Exact Mass: 326.07659338Da
• Monoisotopic Mass: 326.07659338Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 55.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 4-(4-Methoxy-3-trifluoromethylphenyl)-2-methoxybenzoic acid

4-(4-Methoxy-3-trifluoromethylphenyl)-2-methoxybenzoic Acid (CAS No. 1261906-62-0): An Overview

4-(4-Methoxy-3-trifluoromethylphenyl)-2-methoxybenzoic acid (CAS No. 1261906-62-0) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential therapeutic properties and its role in the development of novel drugs.

The molecular structure of 4-(4-Methoxy-3-trifluoromethylphenyl)-2-methoxybenzoic acid consists of a benzoic acid core substituted with a methoxy group at the 2-position and a 4-methoxy-3-trifluoromethylphenyl moiety at the 4-position. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it a valuable candidate for various research applications.

Recent studies have highlighted the potential of 4-(4-Methoxy-3-trifluoromethylphenyl)-2-methoxybenzoic acid in the treatment of various diseases. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory and anti-cancer activities. The anti-inflammatory properties are attributed to its ability to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, which are key mediators in inflammatory responses.

In the context of cancer research, 4-(4-Methoxy-3-trifluoromethylphenyl)-2-methoxybenzoic acid has demonstrated promising results in inhibiting the proliferation of cancer cells. Studies have shown that it can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism behind this activity is believed to involve the modulation of signaling pathways that regulate cell survival and death.

Beyond its therapeutic potential, 4-(4-Methoxy-3-trifluoromethylphenyl)-2-methoxybenzoic acid is also used as a building block in the synthesis of more complex molecules. Its structural features make it an attractive starting material for the development of new drugs and pharmaceutical intermediates. Researchers often utilize this compound as a scaffold to introduce additional functional groups or modify existing ones, thereby fine-tuning the pharmacological properties of the resulting molecules.

The synthesis of 4-(4-Methoxy-3-trifluoromethylphenyl)-2-methoxybenzoic acid has been extensively studied, with several efficient routes reported in the literature. One common approach involves the coupling reaction between 2-methoxybenzoyl chloride and 4-methoxy-3-trifluoromethylphenylboronic acid using palladium-catalyzed cross-coupling methods. This method provides high yields and excellent purity, making it suitable for large-scale production.

In addition to its synthetic utility, 4-(4-Methoxy-3-trifluoromethylphenyl)-2-methoxybenzoic acid has been explored for its potential as a ligand in metal coordination chemistry. Its ability to form stable complexes with various metal ions has led to its use in catalytic processes and materials science applications. For example, coordination complexes derived from this compound have shown enhanced catalytic activity in reactions such as hydrogenation and oxidation.

The safety profile of 4-(4-Methoxy-3-trifluoromethylphenyl)-2-methoxybenzoic acid is an important consideration in its use for both research and industrial applications. Extensive toxicological studies have been conducted to evaluate its potential risks. These studies have generally indicated that the compound is well-tolerated at therapeutic concentrations, although precautions should be taken to avoid prolonged exposure or high doses.

In conclusion, 4-(4-Methoxy-3-trifluoromethylphenyl)-2-methoxybenzoic acid (CAS No. 1261906-62-0) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it a valuable tool for developing new therapies and advancing our understanding of disease mechanisms. As research continues to uncover new applications and insights, this compound is likely to play an increasingly important role in the future of drug discovery and development.